Cas no 89479-43-6 (Aceticacid, 2-[2-(4-butylphenyl)hydrazinylidene]-2-chloro-, ethyl ester)

• Product Name: Aceticacid, 2-[2-(4-butylphenyl)hydrazinylidene]-2-chloro-, ethyl ester
• CAS No: 89479-43-6
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 733846
• PubChem ID: 9578112
• Update Time: 2025-04-19

Aceticacid, 2-[2-(4-butylphenyl)hydrazinylidene]-2-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[2-(4-butylphenyl)hydrazinylidene]-2-chloro-, ethyl ester
• ethyl (2Z)-2-[(4-butylphenyl)hydrazinylidene]-2-chloroacetate
• Acetic acid, 2-(2-(4-butylphenyl)hydrazinylidene)-2-chloro-, ethyl ester
• 89479-43-6

• Inchi： 1S/C14H19ClN2O2/c1-3-5-6-11-7-9-12(10-8-11)16-17-13(15)14(18)19-4-2/h7-10,16H,3-6H2,1-2H3/b17-13-
• InChI Key： AANPCBBDVRFGED-LGMDPLHJSA-N
• SMILES： Cl/C(/C(=O)OCC)=N\NC1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 282.113506
• Monoisotopic Mass: 282.113506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• XLogP3: 6

Experimental Properties

• Density: 1.12
• Boiling Point: 367.8°Cat760mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.528